1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid

• IUPAC Name: 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• InChI: InChI=1S/C10H11NO2/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9/h1-4,9,11H,5-6H2,(H,12,13)
• InChI Key: BWKMGYQJPOAASG-UHFFFAOYSA-N
• Canonical SMILES: C1C(NCC2=CC=CC=C21)C(=O)O
• Molecular Formula: C10H11NO2
• Related CAS: 41994-51-8 (hydrochloride)
• DSSTOX Substance ID: DTXSID80868286
• Molecular Weight: 177.20 g/mol
• CAS RN: 67123-97-1, 35186-99-3, 103733-65-9

Description

1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (Tic) is a constrained analog of phenylalanine (Phe). The Tic unit has been identified as a core structural element present in several peptide-based drugs and forms an integral part of various biologically active compounds.

Synthesis Analysis

The synthesis of 1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid has been performed in several steps from readily available starting materials. A series of 1,2,3,4-tetrahydroisoquinoline (THIQ)-3-carboxylic acid derivatives containing a 5-cyano-3-pyridinyl or 3-cyanophenyl appendage was designed by cyclizing the benzylamine to the ether linker of the (5-cyano-3-pyridinyl)methoxy moiety of a previously reported inhibitor.

Chemical Reactions Analysis

The reaction mechanism of 1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid is said to proceed via intramolecular electrophilic aromatic substitution reaction. The presence of an electron-donating group like hydroxy or methoxy favors the cyclization step.

Scientific Research Applications

Inhibitors of the PD-1/PD-L1 Immune Checkpoint Pathway

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Biological Activities Against Infective Pathogens

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Biological Activities Against Neurodegenerative Disorders

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Synthesis of Inhibitors of Inflammation

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Synthesis of Inhibitors of Apoprotein B-100 Biosynthesis

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Synthesis of Inhibitors of Matrix-Degrading Metalloproteinase

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Core Structural Element in Peptide-Based Drugs

1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (Tic) is a constrained analog of phenylalanine (Phe). .

Integral Part of Various Biologically Active Compounds

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Mechanism of Action

Target of Action

1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (Tic) is a constrained analog of phenylalanine (Phe) . It is an unnatural α-amino acid that represents the core structural motif in a large number of tailored enzyme inhibitors . It has been identified as a core structural element present in several peptide-based drugs .

Mode of Action

The primary function of Tic in therapeutic peptide design is that of acting as a conformationally restricted analog of phenylalanine (Phe) and sometimes a more hydrophobic one for proline (Pro), which usually results in an increase in bioavailability, selectivity, and potency .

Biochemical Pathways

Tic has been identified as a core structural motif in a large number of tailored enzyme inhibitors, potent receptor ligands, and analogs of natural products . Some remarkable examples are the optimization of enalapril, which led to more potent angiotensin-converting enzyme inhibitor quinapril , and the Phe to Tic substitution in CVFM tetrapeptide inhibitor of farnesyl transferase .

Pharmacokinetics

Its use as a conformationally restricted analog of phenylalanine in therapeutic peptide design suggests that it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

Tic has been used in the synthesis of 10,10 a -dihydroimidazo- [1,5- b ]isoquinoline-1,3 (2 H,5 H)-diones, an inhibitor of inflammation, apoprotein B-100 biosynthesis, and matrix-degrading metalloproteinase .

Action Environment

Safety and Hazards

When handling 1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid, it is recommended to wear personal protective equipment/face protection. Ensure adequate ventilation. Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Avoid dust formation. It is classified as Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3, indicating that it can cause eye and skin irritation and may cause respiratory irritation.

Future Directions

1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid and its derivatives have shown potential in the development of new anticancer therapies. Inhibitors with the 5-cyano-3-pyridinyl or 3-cyanophenyl appendages situated at the 1-position of the new THIQ scaffold could serve as promising lead compounds for further optimization into potent inhibitors against the PD-1/PD-L1 PPI. Furthermore, the synthesis of enantiomerically pure 1,2,3,4-tetrahydroisoquinoline carboxylic acids has been developed, providing access to chiral carboxyl-substituted 1,2,3,4-tetrahydroquinolines and 1,2,3,4-tetrahydro-ß-carbolines.

Q & A

ANone: Tic exhibits diverse biological activities, largely attributed to its conformational rigidity, making it a valuable building block in peptide-based drug design.

ANone:

• Spectroscopic data: Detailed spectroscopic characterization of Tic and its derivatives, including NMR (1H and 13C), IR, and mass spectrometry data, can be found in various research publications. [, , , , ] These studies provide valuable insights into the structural conformation and dynamics of Tic and its derivatives.

A: While specific information on material compatibility is limited in the provided literature, Tic derivatives have demonstrated stability in various solvents and formulations. For example, (S)-2-benzyl-7-[2-(5-methyl-2-phenyloxazol-4-yl)ethoxy]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (KY-021) showed good solubility in both polar and non-polar solvents. [] Research on Tic-containing peptides highlights their stability during synthesis and purification processes. [, , , ]